N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide

• IUPAC Name: N-[2-(4-methoxyphenyl)benzotriazol-5-yl]-2-nitrobenzamide
• InChI: InChI=1S/C20H15N5O4/c1-29-15-9-7-14(8-10-15)24-22-17-11-6-13(12-18(17)23-24)21-20(26)16-4-2-3-5-19(16)25(27)28/h2-12H,1H3,(H,21,26)
• InChI Key: JPRHEPOMFKNYQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C20H15N5O4
• Molecular Weight: 389.4 g/mol

Description

N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide (abbreviated as MBNB) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBNB is a benzotriazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has potential applications in various fields, including medicine, materials science, and environmental science. In medicine, N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been studied for its anti-tumor and anti-inflammatory properties. In materials science, N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been used as a photo-stabilizer in polymers and as a fluorescent probe for the detection of metal ions. In environmental science, N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been studied for its ability to degrade organic pollutants in water.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide involves the inhibition of various enzymes and proteins, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that cause inflammation. N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide also inhibits the activity of various tumor-associated enzymes, such as matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins and the promotion of tumor invasion and metastasis.
Biochemical and Physiological Effects
N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been shown to have various biochemical and physiological effects, including the inhibition of tumor cell growth and invasion, the suppression of inflammatory responses, and the protection of cells from oxidative stress. N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has also been shown to induce apoptosis (programmed cell death) in tumor cells and to enhance the immune response against tumors.

Advantages and Limitations for Lab Experiments

N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has several advantages for lab experiments, including its high purity and stability, its ability to penetrate cell membranes, and its low toxicity. However, N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide also has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for the study of N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide, including the development of more efficient synthesis methods, the investigation of its potential applications in targeted drug delivery, and the exploration of its effects on other enzymes and proteins. Additionally, further studies are needed to understand the potential risks and benefits of using N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide in various applications and to optimize its use in lab experiments.

Synthesis Methods

N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide can be synthesized using various methods, including the reaction of 4-methoxyaniline with 2-nitrobenzoyl chloride in the presence of triethylamine and 1,2,3-benzotriazole, followed by purification through column chromatography. Another method involves the reaction of 4-methoxyaniline with 2-nitrobenzoic acid in the presence of thionyl chloride, followed by the addition of 1,2,3-benzotriazole and purification through recrystallization.